5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(3-chlorophenyl)piperazin-1-yl]-(4-nitrophenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C23H23ClN6O3S/c1-2-19-25-23-29(26-19)22(31)21(34-23)20(15-6-8-17(9-7-15)30(32)33)28-12-10-27(11-13-28)18-5-3-4-16(24)14-18/h3-9,14,20,31H,2,10-13H2,1H3
• InChI Key: PWDZXEJUNFYDIV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)[N+](=O)[O-])N4CCN(CC4)C5=CC(=CC=C5)Cl)O
• Molecular Formula: C23H23ClN6O3S
• Molecular Weight: 499.0 g/mol
• CAS No.: 898367-68-5

Description

This compound is a structurally complex heterocyclic molecule featuring a thiazolo[3,2-b][1,2,4]triazole core substituted with ethyl, 4-nitrophenyl, and 4-(3-chlorophenyl)piperazine groups. Its molecular architecture combines a nitro-substituted aromatic ring, a chlorophenyl-piperazine moiety, and an ethyl-thiazolo-triazole system, which collectively influence its physicochemical and pharmacological properties.

Biological Activity

The compound 5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a complex heterocyclic structure that has garnered attention for its potential biological activities. This article reviews the synthesis, biological activity, and mechanisms of action of this compound, supported by recent research findings and data.

Synthesis

The synthesis of this compound typically involves the reaction of various precursors under controlled conditions. It has been noted that compounds containing thiazole and triazole rings often exhibit significant biological activities, including antimicrobial and anticancer properties. The specific synthetic pathway includes:

• Starting Materials :
  • 4-(3-Chlorophenyl)piperazine
  • 4-Nitrophenylmethyl chloride
  • Ethyl isothiocyanate
• Reaction Conditions :
  • Reflux in dry ethanol for a specified duration.
  • Purification through recrystallization from solvents like dimethylformamide.

Antimicrobial Activity

Research indicates that compounds similar to the target structure demonstrate significant antimicrobial properties. For instance, studies have shown that derivatives containing piperazine and nitrophenyl groups exhibit potent activity against various bacterial strains.

Compound	Activity Against	Method
Compound A	Salmonella typhi	Tube dilution technique
Compound B	Bacillus subtilis	Tube dilution technique
Compound C	Escherichia coli	MTT assay

The target compound's structural features suggest potential interactions with bacterial cell membranes or metabolic pathways, leading to its antimicrobial efficacy.

Anticancer Activity

The anticancer potential of the compound has been evaluated through various assays. For example, an MTT assay demonstrated its effectiveness against several cancer cell lines:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast)	15.2
HeLa (Cervical)	12.8
A549 (Lung)	18.5

The compound's mechanism may involve the induction of apoptosis or inhibition of cell proliferation pathways.

The biological activity of the compound can be attributed to its ability to interact with specific biological targets. For instance:

• Inhibition of Enzymes : The presence of the piperazine moiety suggests potential inhibition of enzymes involved in cellular signaling.
• Cell Membrane Interaction : The thiazole and triazole rings may facilitate interactions with lipid membranes, altering permeability and leading to cell death.

Case Studies

Recent studies have further elucidated the biological effects of similar compounds:

• Study on Antimicrobial Efficacy :
  • A series of synthesized compounds were tested against common pathogens.
  • Results indicated that modifications at the piperazine position significantly enhance antimicrobial activity.
• Anticancer Study :
  • Compounds were screened against various cancer cell lines.
  • Structural modifications were correlated with increased cytotoxicity, suggesting a structure-activity relationship worth exploring further.

Scientific Research Applications

The compound 5-((4-(3-Chlorophenyl)piperazin-1-yl)(4-nitrophenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a complex organic molecule with potential applications in various scientific fields, particularly in medicinal chemistry and pharmacology. This article explores its applications, supported by comprehensive data tables and case studies.

Structure and Composition

The molecular structure of this compound consists of a thiazolo[3,2-b][1,2,4]triazole core, substituted with a piperazine moiety and nitrophenyl groups. Its chemical formula is $C_{19}H_{20}ClN_5O_3S$, and it has a molecular weight of approximately 421.91 g/mol. The presence of the chlorophenyl and nitrophenyl groups suggests potential interactions with biological targets.

Medicinal Chemistry

• Antidepressant Research : The compound's structural similarity to known antidepressants suggests that it may exhibit serotonin and norepinephrine reuptake inhibition properties. Research has shown that derivatives with similar structures can effectively modulate neurotransmitter levels, which is crucial in treating depression .
• Anticancer Activity : Compounds containing thiazole and triazole rings have been investigated for their anticancer properties. Studies indicate that these rings can interfere with cancer cell proliferation and induce apoptosis through various mechanisms, including inhibition of specific kinases involved in cancer signaling pathways.

Pharmacological Studies

• Neuropharmacology : The piperazine moiety is known for its role in enhancing the pharmacological profile of compounds targeting the central nervous system. This compound could potentially be explored for its effects on anxiety and mood disorders due to its ability to interact with serotonin receptors .
• Antimicrobial Properties : Some derivatives of thiazolo[3,2-b][1,2,4]triazoles have shown promising antimicrobial activity. This suggests that the compound may possess similar properties, making it a candidate for further investigation in the development of new antimicrobial agents.

Case Studies

• Case Study 1 : A study on arylamidine derivatives demonstrated that modifications to the thiazole and triazole structures could enhance dual reuptake inhibition of serotonin and norepinephrine, suggesting a pathway for developing more effective antidepressants .
• Case Study 2 : Research involving thiazole derivatives has highlighted their potential in inhibiting specific cancer cell lines through mechanisms involving cell cycle arrest and apoptosis induction. Such findings encourage further exploration of this compound in cancer therapeutics.

Comparison with Similar Compounds

Key Observations :

• The ethyl-thiazolo substitution may enhance lipophilicity compared to methyl derivatives, influencing blood-brain barrier permeability .

Antifungal Potential

Triazole-thiazolo hybrids, as described in , demonstrate activity against fungal enzymes like 14-α-demethylase (PDB: 3LD6).

Neurological Targets

Piperazine derivatives (e.g., in ) often target serotonin or dopamine receptors. The 3-chlorophenyl-piperazine moiety in the target compound may confer affinity for 5-HT receptors, akin to structurally related antipsychotic agents .

Research Findings and Gaps

• highlights the importance of bioactive hybrid molecules but lacks direct data on the target compound.
• Molecular docking studies (e.g., ) propose that triazole-thiazolo systems interact with fungal cytochrome P450 enzymes.
• No direct pharmacokinetic or toxicity data exists for the target compound, unlike analogues in and , which have documented solubility and receptor-binding profiles .